Cas no 500871-60-3 (Diethylcarbamoylmethylcarbamic Acid tert-Butyl Ester)
500871-60-3 structure
Product Name:Diethylcarbamoylmethylcarbamic Acid tert-Butyl Ester
CAS No:500871-60-3
MF:C11H22N2O3
MW:230.303983211517
MDL:MFCD07366744
CID:933246
PubChem ID:357734
Update Time:2025-04-19
Diethylcarbamoylmethylcarbamic Acid tert-Butyl Ester Chemical and Physical Properties
Names and Identifiers
-
- diethylcarbamoylmethyl-carbamic acid tert-butylester
- tert-butyl N-[2-(diethylamino)-2-oxoethyl]carbamate
- Boc-amino-acetic acid diethylamide
- tert-butyl 2-(diethylamino)-2-oxoethylcarbamate
- NSC-617253
- AVA87160
- SCHEMBL19981641
- AKOS015996761
- NCI60_005174
- FS-5087
- CS-0362786
- NSC617253
- G62023
- BOC-AMINO-ACETIC ACID DIETHYL AMIDE
- DB-264783
- boc-amino acetic acid diethylamide
- CHEMBL1972927
- tert-butyl (2-(diethylamino)-2-oxoethyl)carbamate
- DTXSID70326805
- Diethylcarbamoylmethyl-carbamic acid tert-butyl ester
- 500871-60-3
- MFCD07366744
- tert-butyl N-[(diethylcarbamoyl)methyl]carbamate
- Diethylcarbamoylmethylcarbamic Acid tert-Butyl Ester
-
- MDL： MFCD07366744
- Inchi： 1S/C11H22N2O3/c1-6-13(7-2)9(14)8-12-10(15)16-11(3,4)5/h6-8H2,1-5H3,(H,12,15)
- InChI Key： ZRZSEPNHPXXTKZ-UHFFFAOYSA-N
- SMILES： O(C(NCC(N(CC)CC)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 230.16300
- Monoisotopic Mass: 230.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- PSA: 58.64000
- LogP: 1.77040
Diethylcarbamoylmethylcarbamic Acid tert-Butyl Ester Customs Data
- HS CODE：2924199090
- Customs Data：
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Diethylcarbamoylmethylcarbamic Acid tert-Butyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D444800-100mg |
Diethylcarbamoylmethylcarbamic Acid tert-Butyl Ester |
500871-60-3 | 100mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D444800-500mg |
Diethylcarbamoylmethylcarbamic Acid tert-Butyl Ester |
500871-60-3 | 500mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D444800-1g |
Diethylcarbamoylmethylcarbamic Acid tert-Butyl Ester |
500871-60-3 | 1g |
$ 250.00 | 2022-06-05 | ||
| abcr | AB304949-2 g |
Boc-amino-acetic acid diethylamide; 98% |
500871-60-3 | 2g |
€142.60 | 2022-03-03 | ||
| abcr | AB304949-10 g |
Boc-amino-acetic acid diethylamide; 98% |
500871-60-3 | 10g |
€434.70 | 2022-03-03 | ||
| Fluorochem | 024985-1g |
Diethylcarbamoylmethyl-carbamic acid tert-butylester |
500871-60-3 | 98% | 1g |
￡40.00 | 2022-03-01 | |
| Fluorochem | 024985-10g |
Diethylcarbamoylmethyl-carbamic acid tert-butylester |
500871-60-3 | 98% | 10g |
￡371.00 | 2022-03-01 | |
| abcr | AB304949-2g |
Boc-amino-acetic acid diethylamide, 98%; . |
500871-60-3 | 98% | 2g |
€155.70 | 2025-04-18 | |
| abcr | AB304949-10g |
Boc-amino-acetic acid diethylamide, 98%; . |
500871-60-3 | 98% | 10g |
€519.20 | 2025-04-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1433456-1g |
Tert-butyl (2-(diethylamino)-2-oxoethyl)carbamate |
500871-60-3 | 97% | 1g |
￥535.00 | 2024-05-11 |
Diethylcarbamoylmethylcarbamic Acid tert-Butyl Ester Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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